Cas no 20804-36-8 (2-methyl-5-sulfanylphenol)

• Product Name: 2-methyl-5-sulfanylphenol
• CAS No: 20804-36-8
• MF: C₇H₈OS
• MW: 140.202820777893
• CID: 6141055
• PubChem ID: 21719141
• Update Time: 2024-03-01

2-methyl-5-sulfanylphenol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-sulfanylphenol
• Phenol, 5-mercapto-2-methyl-
• 4-methylthioresorcinol
• SCHEMBL9006589
• EN300-1848602
• 20804-36-8

• Inchi： 1S/C7H8OS/c1-5-2-3-6(9)4-7(5)8/h2-4,8-9H,1H3
• InChI Key： XMZAJAXISRIEDO-UHFFFAOYSA-N
• SMILES： C1(O)=CC(S)=CC=C1C

Computed Properties

• Exact Mass: 140.02958605g/mol
• Monoisotopic Mass: 140.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Melting Point: 42-43 °C
• Boiling Point: 264.9±28.0 °C(Predicted)
• pka: 6.72±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols